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Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard statements for 1-Ethylcyclopentanol
(CAS No. 1462-96-0). The information is compiled from various safety data sheets and

chemical databases to ensure a thorough understanding of the potential hazards associated

with this compound, facilitating safe handling and use in research and development settings.

GHS Hazard Classification
1-Ethylcyclopentanol is classified under GHS with specific physical and health hazards. The

signal word associated with this chemical is "Warning".[1][2][3] The primary hazards are related

to its flammability and its effects on acute oral toxicity and eye irritation.[1][2][3][4]

A summary of the GHS hazard classifications is provided in the table below.
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GHS Hazard Class Category
Hazard Statement
Code

Hazard Statement

Flammable liquids 3 H226
Flammable liquid and

vapour[1][2][3]

Acute toxicity, Oral 4 H302
Harmful if

swallowed[1][2][3]

Serious eye

damage/eye irritation
2A H319

Causes serious eye

irritation[1][2][3]

GHS Label Elements
The GHS label for 1-Ethylcyclopentanol includes specific pictograms, the signal word, and

hazard and precautionary statements.

Pictograms:

Flame (for flammability)

Exclamation mark (for acute toxicity and eye irritation)

Signal Word: Warning[1][2][3]

The hazard statements provide a concise description of the nature of the hazards of a

chemical. For 1-Ethylcyclopentanol, the following H-statements are applicable:

H226: Flammable liquid and vapour[1][2][3][5]

H302: Harmful if swallowed[1][2][3]

H319: Causes serious eye irritation[1][2][3]

Precautionary statements are phrases that recommend measures to be taken to prevent or

minimize adverse effects resulting from exposure to a hazardous chemical or improper storage

or handling. The P-statements for 1-Ethylcyclopentanol are categorized into Prevention,

Response, Storage, and Disposal.
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Category Code Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[1][3]

P233
Keep container tightly closed.

[1][3]

P240
Ground and bond container

and receiving equipment.[1][3]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[1][3]

P242 Use non-sparking tools.[1][3]

P243
Take action to prevent static

discharges.[1][3]

P264
Wash hands thoroughly after

handling.[1]

P270
Do not eat, drink or smoke

when using this product.[1][3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][3]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[1]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower.[1]

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P330 Rinse mouth.[1]

P337+P313
If eye irritation persists: Get

medical advice/attention.[1][3]

P370+P378
In case of fire: Use appropriate

media to extinguish.[1]

Storage P403+P235
Store in a well-ventilated

place. Keep cool.[1][3]

Disposal P501

Dispose of contents/container

in accordance with local

regulations.[1]

Experimental Protocols
Detailed experimental protocols for determining GHS classifications are beyond the scope of

this guide. However, the classifications are typically derived from standardized tests conducted

under specific guidelines, such as those provided by the Organisation for Economic Co-

operation and Development (OECD) for chemical testing. These may include:

Flash Point Determination: To classify flammable liquids.

Acute Oral Toxicity Studies (e.g., OECD Test Guideline 420, 423, or 425): To determine the

LD50 value.

Acute Eye Irritation/Corrosion Studies (e.g., OECD Test Guideline 405): To assess the

potential for eye damage.

Researchers should refer to the specific Safety Data Sheet (SDS) for 1-Ethylcyclopentanol
for detailed toxicological data and the studies used for its classification.

Hazard Identification Workflow
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The following diagram illustrates the logical workflow for the GHS hazard identification of 1-
Ethylcyclopentanol.
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Caption: GHS Hazard Identification Workflow for 1-Ethylcyclopentanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://www.benchchem.com/product/b074463?utm_src=pdf-body-img
https://www.benchchem.com/product/b074463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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